Cas no 1494596-57-4 (4,4-difluoro-1-methylcyclohexan-1-ol)

4,4-Difluoro-1-methylcyclohexan-1-ol is a fluorinated cyclohexanol derivative characterized by its unique structural features, including a geminal difluoro substitution at the 4-position and a methyl group at the 1-position. This compound is of interest in synthetic and medicinal chemistry due to the influence of fluorine atoms on its electronic and steric properties, which can enhance metabolic stability and binding affinity in bioactive molecules. The presence of the hydroxyl group further allows for functionalization, making it a versatile intermediate for the synthesis of fluorinated pharmaceuticals, agrochemicals, or materials. Its well-defined stereochemistry and purity make it suitable for precision applications in research and development.

4,4-difluoro-1-methylcyclohexan-1-ol structure

1494596-57-4 structure

Product Name:4,4-difluoro-1-methylcyclohexan-1-ol

CAS No:1494596-57-4

MF:C₇H₁₂F₂O

MW:150.166389465332

CID:4602287

PubChem ID:66602618

Update Time:2025-05-28

4,4-difluoro-1-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

- Cyclohexanol, 4,4-difluoro-1-methyl-
- 4,4-Difluoro-1-methylcyclohexan-1-ol
- 4,4-difluoro-1-methylcyclohexan-1-ol
- Inchi： 1S/C7H12F2O/c1-6(10)2-4-7(8,9)5-3-6/h10H,2-5H2,1H3
- InChI Key： WDCKELGNLDSSOI-UHFFFAOYSA-N
- SMILES： C1(C)(O)CCC(F)(F)CC1

Computed Properties

Exact Mass: 150.08562133g/mol
Monoisotopic Mass: 150.08562133g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 124
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 20.2Å²

4,4-difluoro-1-methylcyclohexan-1-ol Pricemore >>

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